Cas no 1260800-26-7 (3-3-(difluoromethoxy)phenylazetidine)

• Product Name: 3-3-(difluoromethoxy)phenylazetidine
• CAS No: 1260800-26-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• MDL: MFCD17480888
• CID: 5207120
• PubChem ID: 129918191
• Update Time: 2025-07-21

3-3-(difluoromethoxy)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(difluoromethoxy)phenyl)azetidine
• 3-[3-(Difluoromethoxy)phenyl]azetidine
• starbld0016284
• SY267343
• Azetidine, 3-[3-(difluoromethoxy)phenyl]-
• 3-3-(difluoromethoxy)phenylazetidine

• MDL： MFCD17480888
• Inchi： 1S/C10H11F2NO/c11-10(12)14-9-3-1-2-7(4-9)8-5-13-6-8/h1-4,8,10,13H,5-6H2
• InChI Key： SQUHYMLVQWBXAC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1CNC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Additional information on 3-3-(difluoromethoxy)phenylazetidine

Professional Introduction to Compound with CAS No. 1260800-26-7 and Product Name *3-3-(difluoromethoxy)phenylazetidine*

Compound with the CAS number *1260800-26-7* and the product name *3-3-(difluoromethoxy)phenylazetidine* represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of *3-3-(difluoromethoxy)phenylazetidine* incorporates a phenyl ring substituted with a difluoromethoxy group, linked to an azetidine core, which confers distinct chemical and biological characteristics. Such structural motifs are increasingly explored in medicinal chemistry for their ability to modulate biological pathways effectively.

The significance of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. The presence of the *difluoromethoxy* group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. Recent studies have highlighted the role of fluorinated aromatic compounds in improving pharmacokinetic profiles, making them attractive candidates for drug discovery. The azetidine ring, on the other hand, introduces a cyclic amine moiety that can interact with various biological receptors, offering opportunities for designing molecules with specific pharmacological activities.

In the context of contemporary pharmaceutical research, compounds like *3-3-(difluoromethoxy)phenylazetidine* are being evaluated for their potential in addressing various therapeutic challenges. For instance, the compound’s structural features suggest it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory responses, making it a promising candidate for anti-inflammatory drug development. Additionally, the fluorine atoms can influence electronic properties, potentially enhancing interactions with target proteins or enzymes, which is crucial for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening and molecular modeling techniques, which are instrumental in assessing the binding affinity and potential toxicity of new compounds. The virtual screening of *3-3-(difluoromethoxy)phenylazetidine* against various biological targets has revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are key players in numerous disease pathways. These computational findings provide a strong rationale for further experimental validation and optimization.

The synthesis of *3-3-(difluoromethoxy)phenylazetidine* involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the *difluoromethoxy* group necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted byproducts. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the phenylazetidine core efficiently. These synthetic strategies align with modern trends in green chemistry, emphasizing sustainable and scalable processes.

As research progresses, the exploration of fluorinated heterocycles like azetidine continues to expand. The unique electronic properties of fluorine atoms can significantly influence the pharmacological behavior of molecules, offering tunability that is not achievable with non-fluorinated analogs. This has led to increased interest in developing fluorinated azetidines as building blocks for novel drugs. For example, derivatives of *3-3-(difluoromethoxy)phenylazetidine* have been investigated for their potential antimicrobial properties, leveraging the enhanced binding affinity provided by fluorine substitution.

The potential applications of *3-3-(difluoromethoxy)phenylazetidine* extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The compound’s structural versatility allows for modifications that can tailor its properties for specific industrial uses. For instance, functionalized azetidines have been explored as intermediates in polymer synthesis due to their ability to form stable linkages under mild conditions. This dual utility underscores the broad appeal of such molecules in scientific research.

In conclusion, compound with CAS No. 1260800-26-7 and its counterpart product name *3-3-(difluoromethoxy)phenylazetidine* represent a compelling example of how structural innovation can drive advancements in drug discovery and material science. The unique combination of a phenyl ring substituted with a difluoromethoxy group and an azetidine core offers multifaceted opportunities for therapeutic intervention and industrial applications. As research continues to uncover new biological targets and synthetic methodologies, compounds like these will remain at the forefront of scientific exploration.